Cas no 2228574-57-8 (2-(3-bromo-4-methylphenyl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(3-bromo-4-methylphenyl)ethane-1-sulfonyl fluoride
• CAS No: 2228574-57-8
• MF: C₉H₁₀BrFO₂S
• MW: 281.141904354095
• CID: 6191016
• PubChem ID: 165869363
• Update Time: 2025-06-18

2-(3-bromo-4-methylphenyl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-4-methylphenyl)ethane-1-sulfonyl fluoride
• 2228574-57-8
• EN300-1986936

• Inchi： 1S/C9H10BrFO2S/c1-7-2-3-8(6-9(7)10)4-5-14(11,12)13/h2-3,6H,4-5H2,1H3
• InChI Key： QFKVUQQWLDXWKO-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)CCS(=O)(=O)F

Computed Properties

• Exact Mass: 279.95689g/mol
• Monoisotopic Mass: 279.95689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-(3-bromo-4-methylphenyl)ethane-1-sulfonyl fluoride

Professional Introduction to Compound with CAS No. 2228574-57-8 and Product Name: 2-(3-bromo-4-methylphenyl)ethane-1-sulfonyl fluoride

The compound identified by the CAS number 2228574-57-8 and the product name 2-(3-bromo-4-methylphenyl)ethane-1-sulfonyl fluoride represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug discovery and development. The molecular structure of this compound incorporates a sulfonyl fluoride moiety, which is a well-known pharmacophore in medicinal chemistry, known for its ability to enhance bioactivity and binding affinity.

In the realm of modern pharmaceutical research, the exploration of novel sulfonamide derivatives has been a focal point due to their diverse biological activities. The 2-(3-bromo-4-methylphenyl)ethane-1-sulfonyl fluoride molecule stands out as a promising candidate for further investigation. Its synthesis involves a strategic combination of aromatic and aliphatic moieties, which contributes to its versatile reactivity and potential therapeutic applications. The presence of both bromine and methyl substituents on the phenyl ring enhances its interaction with biological targets, making it an attractive scaffold for medicinal chemists.

Recent studies have highlighted the importance of sulfonyl fluoride compounds in the development of novel therapeutic agents. The sulfonyl fluoride group is particularly noteworthy for its ability to modulate enzyme activity and receptor binding. In particular, research has demonstrated that this group can serve as a key pharmacophore in the design of drugs targeting inflammatory diseases, cancer, and infectious disorders. The 2-(3-bromo-4-methylphenyl)ethane-1-sulfonyl fluoride compound exemplifies this trend, as it combines the benefits of both sulfonyl fluoride and aromatic ring systems.

The synthesis of 2-(3-bromo-4-methylphenyl)ethane-1-sulfonyl fluoride involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The initial step typically involves the bromination of 3-methylphenol (m-cresol), followed by sulfonylation using fluoro sulfonic acid or its derivatives. Subsequent steps may include etherification or other functional group modifications to achieve the desired molecular architecture. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve efficiency and selectivity.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical molecules. The bromo substituent on the phenyl ring provides a versatile handle for further functionalization, allowing chemists to explore a wide range of derivatives with tailored biological activities. For instance, palladium-catalyzed Suzuki-Miyaura cross-coupling reactions can be used to introduce various aryl groups, while nucleophilic substitution reactions can replace the sulfonyl fluoride with other pharmacologically relevant groups.

The biological evaluation of 2-(3-bromo-4-methylphenyl)ethane-1-sulfonyl fluoride has revealed several promising properties. In vitro studies have indicated that this compound exhibits inhibitory activity against various enzymes and receptors associated with human diseases. Notably, it has shown potential as an anti-inflammatory agent by modulating cytokine production and inhibiting pro-inflammatory enzymes such as COX-2 and LOX. Additionally, preliminary data suggest that it may have anticancer properties by interfering with key signaling pathways involved in tumor growth and progression.

Recent advances in computational chemistry have further enhanced our understanding of the interactions between 2-(3-bromo-4-methylphenyl)ethane-1-sulfonyl fluoride and biological targets. Molecular docking studies have been performed using software such as AutoDock Vina and Schrödinger Suite to predict binding affinities and identify key interaction residues. These simulations have provided valuable insights into the compound's mechanism of action and have guided the design of more potent derivatives.

The pharmaceutical industry continues to invest heavily in the development of novel sulfonamide-based drugs due to their broad therapeutic potential. The sulfonyl fluoride group, in particular, has been recognized for its ability to enhance drug efficacy by improving solubility and metabolic stability. As such, compounds like 2-(3-bromo-4-methylphenyl)ethane-1-sulfonyl fluoride are being actively pursued for their potential to address unmet medical needs across multiple disease areas.

In conclusion, 2-(3-bromo-4-methylphenyl)ethane-1-sulfonyl fluoride (CAS No. 2228574-57-8) represents a significant advancement in pharmaceutical chemistry with considerable potential for therapeutic applications. Its unique structural features, combined with its demonstrated biological activities, make it an attractive candidate for further research and development. As our understanding of drug design principles continues to evolve, compounds like this are poised to play a crucial role in shaping the future of medicine.